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Compound of Interest

Compound Name: ATTO 590 maleimide

Cat. No.: B15138530

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ATTO 590 maleimide, a
fluorescent probe belonging to the rhodamine family of dyes.[1][2][3] Renowned for its
exceptional photostability, high fluorescence quantum yield, and strong absorption, ATTO 590
maleimide has emerged as a powerful tool for elucidating complex biological processes at the
molecular level.[1][2][4] Its applications span a wide range of advanced fluorescence
microscopy techniques, including single-molecule detection and super-resolution imaging.[1][2]

[4]

Core Photophysical and Chemical Properties

ATTO 590 is characterized by its strong absorption of light in the yellow-orange region of the
spectrum and subsequent emission of bright, red-shifted fluorescence.[5][6] The maleimide
functional group enables specific and efficient covalent labeling of thiol groups, commonly
found in cysteine residues of proteins.[4] This specificity allows for the precise attachment of
the fluorophore to a protein of interest, minimizing off-target labeling.[4]

Quantitative Data Summary

The key photophysical and chemical properties of ATTO 590 maleimide are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Excitation Maximum (Aabs) 593 - 594 nm [L1051[7]
Emission Maximum (Aem) 622 - 624 nm [1][517]
Molar Extinction Coefficient

120,000 M—tcm~1 [11[5117]
(emax)
Fluorescence Quantum Yield

80% [1]
(nfl)
Fluorescence Lifetime (tfl) 3.7ns [1]
Molecular Weight ~813.29 g/mol [41[8]
Correction Factor (CF2so) 0.43-0.44 [1][5]

Visualizing the Chemistry: Structure and Labeling
Reaction

To understand the utility of ATTO 590 maleimide, it is essential to visualize its structure and
the mechanism by which it conjugates to proteins.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-thiol-labeling/fp-202-590-atto-590-protein-labeling-kit
https://oligos.biosearchtech.com/support/resources/oligo-modifications/atto-590
https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-thiol-labeling/fp-202-590-atto-590-protein-labeling-kit
https://oligos.biosearchtech.com/support/resources/oligo-modifications/atto-590
https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-thiol-labeling/fp-202-590-atto-590-protein-labeling-kit
https://oligos.biosearchtech.com/support/resources/oligo-modifications/atto-590
https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/948/244/39887dat.pdf
https://www.medchemexpress.cn/atto-590-maleimide.html
https://www.leica-microsystems.com/products/consumables/p/ad-590-45-leica/
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-thiol-labeling/fp-202-590-atto-590-protein-labeling-kit
https://www.benchchem.com/product/b15138530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

4 aleimide Grou )
N-C(=0)C=CC(=
N /

/

/Ii_inke

-
@Ie Linker

\

Attachiedvi

TO

b90 Core Stfucture

Cell Seeding & Culture

Fixation
(e.g., 4% PFA)
Permeabilization
(e.g., Triton X-100)

y

locking
(e.g., BSA or serum)
y
Primary Antibody Incubation

Washing

y
Secondary Antibody Incubation
(ATTO 590 conjugated)

‘ash

HIER U

g

<

<% a [«
U :

@

o

@

A

y
Counterstaining (optional)
(e.g., DAPI for nucleus)
y

Mounti

<%

2
>
@

<

Y

Fluorescence Imaging

Click to download full resolution via product page

Need Custom Synthesis?
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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